![molecular formula C15H14ClN3O B5346056 N-(3-chlorobenzyl)-N-cyclopropylpyridazine-3-carboxamide](/img/structure/B5346056.png)
N-(3-chlorobenzyl)-N-cyclopropylpyridazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-chlorobenzyl)-N-cyclopropylpyridazine-3-carboxamide is a chemical compound that has gained attention in scientific research due to its potential as a pharmaceutical drug. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action and biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-(3-chlorobenzyl)-N-cyclopropylpyridazine-3-carboxamide is not fully understood. However, it has been found to act as a modulator of the GABA-A receptor, which is involved in the regulation of neurotransmitter activity in the brain. It has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been found to have anticonvulsant effects in animal models of epilepsy. Additionally, it has been found to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-chlorobenzyl)-N-cyclopropylpyridazine-3-carboxamide in lab experiments is its potential as a pharmaceutical drug. It has been found to have various therapeutic effects and could be used to develop new drugs for the treatment of inflammatory and neurological disorders. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound.
Future Directions
There are several future directions for the research on N-(3-chlorobenzyl)-N-cyclopropylpyridazine-3-carboxamide. One direction is to further study its mechanism of action and its interaction with the GABA-A receptor and COX-2. Another direction is to study its potential as a treatment for other neurological disorders such as multiple sclerosis and Huntington's disease. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.
Synthesis Methods
N-(3-chlorobenzyl)-N-cyclopropylpyridazine-3-carboxamide can be synthesized using various methods. One of the methods involves the reaction of 3-chlorobenzylamine with cyclopropyl isocyanate in the presence of a base such as triethylamine. The resulting compound is then reacted with pyridazine-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to yield this compound.
Scientific Research Applications
N-(3-chlorobenzyl)-N-cyclopropylpyridazine-3-carboxamide has been studied extensively for its potential as a pharmaceutical drug. It has been found to have potential as an anti-inflammatory, analgesic, and anticonvulsant agent. It has also been studied for its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
N-[(3-chlorophenyl)methyl]-N-cyclopropylpyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClN3O/c16-12-4-1-3-11(9-12)10-19(13-6-7-13)15(20)14-5-2-8-17-18-14/h1-5,8-9,13H,6-7,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEVILIKKWKTBKJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N(CC2=CC(=CC=C2)Cl)C(=O)C3=NN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.